Cas no 1152583-37-3 (1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-amine
• CAS No: 1152583-37-3
• MF: C₁₂H₁₁F₃N₂
• MW: 240.224353075027
• CID: 6039444
• PubChem ID: 43139089
• Update Time: 2025-06-11

1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-amine
• EN300-1933463
• 1152583-37-3

• Inchi： 1S/C12H11F3N2/c13-12(14,15)11(16)7-9-6-5-8-3-1-2-4-10(8)17-9/h1-6,11H,7,16H2
• InChI Key： AUQCSJKTQFZOQN-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC2C=CC=CC=2N=1)N)(F)F

Computed Properties

• Exact Mass: 240.08743285g/mol
• Monoisotopic Mass: 240.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-amine

1,1,1-Trifluoro-3-(Quinolin-2-Yl)Propan-2-Amine: A Comprehensive Overview

1,1,1-Trifluoro-3-(Quinolin-2-Yl)Propan-2-Amine, also known by its CAS number CAS No. 1152583-37-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a trifluoromethyl group with a quinolinyl moiety and an amine functional group. The combination of these groups imparts distinctive chemical and biological properties to the compound.

The synthesis of 1,1,1-Trifluoro-3-(Quinolin-2-Yl)Propan-2-Amine involves a multi-step process that typically begins with the preparation of the quinoline derivative. This is followed by the introduction of the trifluoromethyl group and the amine functionality through carefully controlled reactions. The optimization of these steps is crucial to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules, while the quinoline ring contributes to π-electron interactions that can influence binding affinity to biological targets. These properties make Trifluoropropane Amine a promising candidate for developing novel therapeutic agents.

In terms of pharmacological activity, Trifluoropropane Amine has shown potential as an inhibitor of certain enzymes and receptors. For instance, research published in 2023 demonstrated its ability to modulate kinase activity, which is a critical target in cancer therapy. Additionally, its quinoline moiety has been linked to anti-inflammatory and antioxidant effects, further broadening its potential applications.

The structural versatility of this compound also allows for further modifications to enhance its therapeutic profile. For example, substituting different groups on the quinoline ring or adjusting the position of the trifluoromethyl group could lead to derivatives with improved efficacy and reduced side effects.

In conclusion, CAS No. 1152583-37-3, or Trifluoropropane Amine, represents a valuable addition to the arsenal of compounds being explored for medical applications. Its unique structure and promising biological properties make it a subject of ongoing research interest.